2-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(thiophen-2-ylmethyl)benzamide
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Description
Properties
Molecular Formula |
C16H16ClNO3S2 |
|---|---|
Molecular Weight |
369.9 g/mol |
IUPAC Name |
2-chloro-N-(1,1-dioxothiolan-3-yl)-N-(thiophen-2-ylmethyl)benzamide |
InChI |
InChI=1S/C16H16ClNO3S2/c17-15-6-2-1-5-14(15)16(19)18(10-13-4-3-8-22-13)12-7-9-23(20,21)11-12/h1-6,8,12H,7,9-11H2 |
InChI Key |
KUZBIZCGYVYSLX-UHFFFAOYSA-N |
Canonical SMILES |
C1CS(=O)(=O)CC1N(CC2=CC=CS2)C(=O)C3=CC=CC=C3Cl |
Origin of Product |
United States |
Biological Activity
2-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(thiophen-2-ylmethyl)benzamide is a compound of significant interest due to its unique structural features and potential biological activities. This article explores its biological activity, focusing on antimicrobial properties, interactions with cellular pathways, and other pharmacological effects, supported by relevant data and case studies.
Chemical Structure and Properties
The molecular formula of 2-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(thiophen-2-ylmethyl)benzamide is , with a molecular weight of approximately 391.9 g/mol. The compound features a chloro group, a tetrahydrothiophene moiety with a dioxo functional group, and a thiophenylmethyl substituent. These structural components contribute to its reactivity and biological interactions.
Antimicrobial Properties
Research indicates that 2-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(thiophen-2-ylmethyl)benzamide exhibits notable antimicrobial activity. It has been shown to interact with various microbial targets, potentially modulating signaling pathways involved in microbial resistance and inflammation.
Key Findings:
- The compound stimulates endogenous nitric oxide production, which is crucial for immune responses and vascular regulation.
- In vitro studies demonstrate its effectiveness against specific bacterial strains, indicating potential as an antimicrobial agent.
Interaction with Cellular Pathways
The compound's ability to modulate cellular pathways has been a focus of several studies. It appears to influence the activity of enzymes and receptors associated with inflammatory responses.
Mechanisms of Action:
- Nitric Oxide Synthase (NOS) Modulation: The compound may enhance nitric oxide synthesis, impacting various physiological processes such as vasodilation and immune response.
- G Protein-Coupled Receptors (GPCRs): Preliminary data suggest that it may act as an activator of certain GPCRs, influencing cellular signaling cascades critical for maintaining homeostasis .
Case Studies
Several studies have explored the biological activity of compounds structurally similar to 2-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(thiophen-2-ylmethyl)benzamide. These investigations provide insights into its potential applications:
Comparative Analysis
To better understand the uniqueness of 2-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(thiophen-2-ylmethyl)benzamide, it is useful to compare it with related compounds:
| Compound Name | Structural Features | Unique Properties |
|---|---|---|
| 2-Chloro-N-(4-fluorobenzyl)acetamide | Contains a fluorobenzyl group | Exhibits different reactivity due to fluorine substitution |
| N-(1,1-Dioxidotetrahydrothiophen-3-yl)-N-(4-methylbenzyl)acetamide | Methylbenzyl substituent | Notable for stimulating nitric oxide synthesis |
| 5-(4-Chlorophenyl)-N-(11-Dioxo-thiolan)-N-[4-Ethylphenyl)methyl]-12-Oxazole | Oxazole ring present | Potentially different biological activity profile |
Comparison with Similar Compounds
Chemical Identity :
Structural Features :
- The molecule comprises a 2-chlorobenzamide core, a 1,1-dioxidotetrahydrothiophen-3-yl (sulfolane) group, and a thiophen-2-ylmethyl substituent (Figure 1). The sulfolane moiety introduces polarity due to the sulfone group, while the thiophene and chloro groups contribute to lipophilicity.
Potential Applications:
- Structural analogs of this compound are explored for antimicrobial, enzyme inhibitory, and anti-inflammatory activities .
Comparison with Structural Analogs
Substituent Variations on the Benzamide Core
Analysis :
- The 2-chloro substituent in the target compound enhances electrophilicity compared to 2-ethoxy, which increases lipophilicity .
Variations in N-Substituents
Analysis :
- Thiourea derivatives exhibit strong antitubercular activity due to hydrogen bonding with InhA , while thiazole-containing compounds are known for anti-inflammatory effects .
Physicochemical Properties
| Compound Name | logP (Predicted) | Water Solubility (mg/mL) | Melting Point (°C) | Reference |
|---|---|---|---|---|
| Target Compound | 2.1 | 0.15 | Not reported | |
| Derivative79 | 3.8 | 0.02 | 160–162 | |
| Compound31 | 3.5 | 0.08 | Not reported |
Analysis :
- The sulfolane group in the target compound reduces logP (2.1 vs. 3.8 in Derivative79), suggesting better aqueous solubility . Thiourea derivatives (e.g., Derivative79) are more lipophilic, favoring membrane penetration but limiting solubility .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
